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Compound of Interest

Compound Name: Proanthocyanidin A4 (Standard)

Cat. No.: B15560543 Get Quote

For scientists and professionals in drug development and research, the quality and

characterization of reference standards are paramount for accurate and reproducible results.

This guide provides a comprehensive comparison of Proanthocyanidin A4 reference standards,

detailing the analytical methodologies used for their certification and comparing them with other

commercially available proanthocyanidin standards.

Understanding the Certificate of Analysis (CoA)
A Certificate of Analysis for a Proanthocyanidin A4 reference standard is a critical document

that outlines its identity, purity, and other essential characteristics. While specific formats may

vary between suppliers, a typical CoA will include the following key analytical data.

Table 1: Key Analytical Parameters for Proanthocyanidin
A4 Reference Standard
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Parameter Typical Specification Analytical Method(s)

Identity Conforms to structure
¹H NMR, ¹³C NMR, Mass

Spectrometry (MS)

Purity (Assay) ≥95% (typically >98%)

High-Performance Liquid

Chromatography (HPLC) with

UV or ELSD detection

Chemical Formula C₃₀H₂₄O₁₂[1]
Elemental Analysis, Mass

Spectrometry

Molecular Weight 576.51 g/mol [1] Mass Spectrometry

Appearance White to off-white powder Visual Inspection

Solubility Soluble in DMSO, Methanol Solubility Test

Storage Conditions
-20°C, protected from light and

air[1]
Stability Studies

In-Depth Look at Analytical Methodologies
The characterization of Proanthocyanidin A4 and other proanthocyanidins relies on a

combination of sophisticated analytical techniques to ensure their structural integrity and purity.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is the gold standard for determining the purity of proanthocyanidin reference standards.

Several HPLC methods can be employed, each with its advantages.

Reversed-Phase (RP-HPLC): This is the most common method, separating compounds

based on their hydrophobicity. While effective for monomers and smaller oligomers, resolving

complex mixtures of larger proanthocyanidins can be challenging.[2]

Normal-Phase (NP-HPLC): NP-HPLC separates proanthocyanidins based on their degree of

polymerization.[2]
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Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is increasingly used for the

separation of polar compounds like proanthocyanidins and can effectively separate

oligomers with a high degree of polymerization.[2][3]

The following diagram illustrates a typical HPLC workflow for purity analysis.
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Caption: A typical experimental workflow for HPLC purity analysis.

Mass Spectrometry (MS) for Structural Confirmation
Mass spectrometry is a powerful tool for confirming the molecular weight and providing

structural information about proanthocyanidins. Electrospray ionization (ESI) is a commonly

used soft ionization technique that allows for the detection of intact molecular ions.[4] Tandem

mass spectrometry (MS/MS) experiments can elucidate fragmentation patterns, which are

characteristic of A-type and B-type proanthocyanidins.[5] Key fragmentation pathways include

Quinone-Methide (QM) cleavage, Retro-Diels-Alder (RDA) fission, and Heterocyclic Ring

Fission (HRF).[5]

The following diagram illustrates the general principle of MS-based structural confirmation.
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Caption: Workflow for Mass Spectrometry analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Definitive Structural Elucidation
NMR spectroscopy, including ¹H NMR and ¹³C NMR, provides the most detailed information for

the definitive structural identification of Proanthocyanidin A4.[6][7] Two-dimensional NMR

techniques, such as HSQC and HMBC, can further confirm the connectivity of atoms within the

molecule.[8] While NMR is a powerful tool, the complexity of proanthocyanidin spectra can

sometimes make interpretation challenging.[5]

Comparison with Alternative Proanthocyanidin
Reference Standards
Proanthocyanidin A4 is an A-type proanthocyanidin. For researchers studying the biological

activities of different proanthocyanidin classes, it is often necessary to compare them with B-

type proanthocyanidins. The table below provides a comparison of Proanthocyanidin A4 with

other commonly used proanthocyanidin reference standards.

Table 2: Comparison of Common Proanthocyanidin
Reference Standards
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Reference
Standard

CAS Number
Molecular
Formula

Type
Key Structural
Feature

Proanthocyanidin

A4
111466-29-6[1] C₃₀H₂₄O₁₂[1] A-type

Contains an

additional ether

linkage between

C2 of the upper

unit and O7 of

the lower unit.[2]

Procyanidin B1 20315-25-7 C₃₀H₂₆O₁₂ B-type

Composed of (-)-

epicatechin and

(+)-catechin units

linked via a C4-

C8 bond.

Procyanidin B2 29106-49-8[9] C₃₀H₂₆O₁₂[9] B-type

Dimer of (-)-

epicatechin units

linked via a C4-

C8 bond.

Procyanidin C1 37064-30-5[9] C₄₅H₃₈O₁₈[9] B-type

Trimer of (-)-

epicatechin units

with C4-C8

linkages.

The choice of a reference standard will depend on the specific research application. For

studies investigating the unique biological effects of A-type proanthocyanidins,

Proanthocyanidin A4 is an essential tool. For broader studies on proanthocyanidins, a panel of

standards including both A-type and B-type is recommended.

The following diagram illustrates the relationship and classification of these standards.
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Caption: Classification of Proanthocyanidin standards.

By understanding the analytical data provided in a Certificate of Analysis and the

methodologies used to obtain that data, researchers can confidently select and utilize high-

quality Proanthocyanidin A4 reference standards in their work, ensuring the reliability and

validity of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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